Cas no 16253-72-8 (Heptanoic acid,3-methyl-, 1-methylpropyl ester)

• Product Name: Heptanoic acid,3-methyl-, 1-methylpropyl ester
• CAS No: 16253-72-8
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 169568
• PubChem ID: 85980
• Update Time: 2025-04-19

Heptanoic acid,3-methyl-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,3-methyl-, 1-methylpropyl ester
• butan-2-yl 3-methylheptanoate
• SEC-BUTYL 3-METHYLHEPTANOATE
• Heptanoic acid, 3-methyl-, sec-butyl ester
• FT-0651719
• DTXSID80884880
• SCHEMBL11302676
• 16253-72-8
• 3-Methylheptanoic acid sec-butyl ester
• Heptanoic acid, 3-methyl-, 1-methylpropyl ester
• OARSNTXAKATCPL-UHFFFAOYSA-N
• 3-methyl-heptanoic acid 1-methyl-propyl ester

• Inchi： 1S/C12H24O2/c1-5-7-8-10(3)9-12(13)14-11(4)6-2/h10-11H,5-9H2,1-4H3
• InChI Key： OARSNTXAKATCPL-UHFFFAOYSA-N
• SMILES： O(C(C)CC)C(CC(C)CCCC)=O

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters